Cas no 87776-18-9 (2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-)

2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- structure
87776-18-9 structure
Product Name:2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
CAS No:87776-18-9
MF:C10H18O2
MW:170.248723506927
CID:652449
PubChem ID:11745070
Update Time:2025-04-19

2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
    • tert-butyl 4-methylpent-2-enoate
    • tert-butyl (2E)-4-methyl-2-pentenoate
    • SCHEMBL1879467
    • (E)-4-methyl-pent-2-enoic acid tert-butyl ester
    • 87776-18-9
    • Inchi: 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6-8H,1-5H3/b7-6+
    • InChI Key: IWKSGRQWQFCGEM-VOTSOKGWSA-N
    • SMILES: O(C(/C=C/C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų
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